Cas no 866150-90-5 (1-(4-bromo-2-chlorophenyl)-3-(4-methylbenzenesulfonyl)-1-[(pyridin-3-yl)methyl]urea)

• Product Name: 1-(4-bromo-2-chlorophenyl)-3-(4-methylbenzenesulfonyl)-1-[(pyridin-3-yl)methyl]urea
• CAS No: 866150-90-5
• MF: C₂₀H₁₇BrClN₃O₃S
• MW: 494.789281606674
• CID: 5235336
• Update Time: 2025-10-31

1-(4-bromo-2-chlorophenyl)-3-(4-methylbenzenesulfonyl)-1-[(pyridin-3-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-chlorophenyl)-3-(4-methylbenzenesulfonyl)-1-[(pyridin-3-yl)methyl]urea
• Benzenesulfonamide, N-[[(4-bromo-2-chlorophenyl)(3-pyridinylmethyl)amino]carbonyl]-4-methyl-

• Inchi： 1S/C20H17BrClN3O3S/c1-14-4-7-17(8-5-14)29(27,28)24-20(26)25(13-15-3-2-10-23-12-15)19-9-6-16(21)11-18(19)22/h2-12H,13H2,1H3,(H,24,26)
• InChI Key： DKMYVCNPNIENSH-UHFFFAOYSA-N
• SMILES： C1(S(NC(N(C2=CC=C(Br)C=C2Cl)CC2=CC=CN=C2)=O)(=O)=O)=CC=C(C)C=C1

Additional information on 1-(4-bromo-2-chlorophenyl)-3-(4-methylbenzenesulfonyl)-1-[(pyridin-3-yl)methyl]urea

Chemical Profile of 1-(4-bromo-2-chlorophenyl)-3-(4-methylbenzenesulfonyl)-1-[(pyridin-3-yl)methyl]urea (CAS No. 866150-90-5)

The compound 1-(4-bromo-2-chlorophenyl)-3-(4-methylbenzenesulfonyl)-1-[(pyridin-3-yl)methyl]urea, identified by its CAS number 866150-90-5, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including bromo and chloro substituents on the phenyl ring, a methylsulfonyl group, and a pyridine methyl moiety, contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of aryl ureas as key scaffolds in the design of bioactive molecules. The structural motif of 1-(4-bromo-2-chlorophenyl)-3-(4-methylbenzenesulfonyl)-1-[(pyridin-3-yl)methyl]urea aligns well with this trend, offering a versatile platform for further chemical modifications and derivatization. The 4-bromo-2-chlorophenyl moiety serves as an excellent handle for cross-coupling reactions, enabling the introduction of diverse substituents that can modulate biological activity. Meanwhile, the 4-methylbenzenesulfonyl group introduces electronic and steric effects that are critical for optimizing binding interactions with biological targets.

The incorporation of a pyridin-3-ylmethyl group into the urea core enhances the compound's solubility and metabolic stability, which are crucial factors for pharmaceutical development. This feature is particularly relevant in the context of modern drug design, where bioavailability and pharmacokinetic profiles play a pivotal role in determining therapeutic efficacy. Furthermore, the pyridine ring itself is a well-documented pharmacophore in medicinal chemistry, often found in drugs targeting neurological disorders, infectious diseases, and cancer.

In the realm of oncology research, aryl ureas have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural features of 1-(4-bromo-2-chlorophenyl)-3-(4-methylbenzenesulfonyl)-1-[(pyridin-3-yl)methyl]urea make it a candidate for further investigation as a potential anticancer agent. Preclinical studies have demonstrated that molecules with similar scaffolds can disrupt signaling pathways essential for tumor growth and survival. The bromo and chloro substituents on the phenyl ring are particularly noteworthy, as they can serve as anchors for protein binding or participate in metal coordination interactions, which are often exploited in drug design.

Additionally, the methylsulfonyl group in this compound contributes to its lipophilicity and hydrogen bonding capabilities, which are important for membrane permeability and receptor binding affinity. These properties make it an attractive candidate for further exploration in drug discovery programs targeting central nervous system (CNS) disorders. Recent advances in computational chemistry have enabled the rapid screening of such compounds against large databases of biological targets, facilitating the identification of novel lead structures.

The synthesis of 1-(4-bromo-2-chlorophenyl)-3-(4-methylbenzenesulfonyl)-1-[(pyridin-3-yl)methyl]urea involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Key synthetic strategies include nucleophilic substitution reactions at the halogenated phenyl ring followed by condensation reactions to form the urea moiety. The introduction of the pyridine methyl group typically proceeds via alkylation reactions using appropriate pyridine derivatives. These synthetic routes are well-established in organic chemistry but require careful optimization to ensure high yields and purity.

The compound's physicochemical properties have been thoroughly characterized through spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analytical techniques provide insights into its molecular structure and confirm its identity. Additionally, thermal analysis methods like differential scanning calorimetry (DSC) have been employed to assess its stability under various conditions. Such data are essential for formulating dosage forms and ensuring long-term storage stability.

In conclusion, 1-(4-bromo-2-chlorophenyl)-3-(4-methylbenzenesulfonyl)-1-[(pyridin-3-yl)methyl]urea (CAS No. 866150-90-5) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features offer multiple opportunities for functionalization and optimization, making it suitable for various therapeutic applications. As research continues to uncover new biological targets and mechanisms of action, compounds like this will play an increasingly important role in the development of next-generation pharmaceuticals.